Cas no 339099-59-1 (4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide)

• Product Name: 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide
• CAS No: 339099-59-1
• CID: 4648736
• Update Time: 2025-08-04

4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide
• 4-(2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PROPANOYL)-1H-PYRROLE-2-CARBOXAMIDE
• 1H-Pyrrole-2-carboxamide, 4-[2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-oxopropyl]-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide

Professional Introduction to Compound with CAS No. 339099-59-1 and Product Name: 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide

The compound with the CAS number 339099-59-1 and the product name 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a chloro-substituted pyridine ring, a trifluoromethyl moiety, and an amide linkage, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and biological evaluation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine-containing heterocycles. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The compound under discussion incorporates this group into a pyridine scaffold, which is a well-established motif in medicinal chemistry due to its prevalence in biologically active molecules. This structural design not only leverages the known properties of pyridine derivatives but also introduces novel interactions through the amide and chloro-substituted functionalities.

The pyrrole-2-carboxamide moiety in the compound’s name is another key feature that warrants detailed examination. Pyrroles are heterocyclic compounds that have been extensively studied for their role in various biological processes. The amide functionality further modulates the electronic and steric properties of the molecule, potentially influencing its interaction with biological targets. This combination of structural elements suggests that the compound may exhibit a range of biological activities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. The molecular structure of 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide has been subjected to various computational studies to elucidate its potential interactions with biological targets. These studies have revealed that the compound may exhibit inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, the presence of the chloro-substituted pyridine ring suggests potential binding to enzymes such as kinases, which are frequently targeted in oncology research.

The propanoyl chain extending from the pyrrole ring introduces additional conformational flexibility to the molecule. This feature can be exploited to optimize binding interactions with biological targets by fine-tuning solubility, lipophilicity, and other physicochemical properties. In drug discovery pipelines, such structural versatility is highly valued as it allows for rapid optimization through medicinal chemistry interventions.

Moreover, the compound’s design aligns with current trends in drug development towards targeted therapies. By incorporating specific functional groups known to enhance target specificity, researchers aim to develop drugs that minimize side effects while maximizing therapeutic efficacy. The pyrrole-2-carboxamide moiety, combined with the electron-withdrawing effects of the amide group and the electron-donating influence of the pyridine ring, creates a delicate balance that could enhance binding affinity to specific biological targets.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymatic targets. These findings are particularly encouraging given the growing interest in developing inhibitors for kinases and other enzymes involved in signal transduction pathways relevant to cancer and inflammatory diseases.

The synthesis of 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodology have enabled chemists to streamline these processes, making it feasible to produce larger quantities of the compound for both research and potential clinical applications.

Future research directions include exploring derivatives of this compound that may exhibit enhanced potency or selectivity. By modifying substituents such as the chloro-substituted pyridine ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the molecule. Additionally, structural analogs can be synthesized to investigate structure-activity relationships (SAR), providing valuable insights into optimizing drug-like characteristics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel lead compounds like 4-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoyl}-1H-pyrrole-2-carboxamide. These technologies enable rapid screening of vast chemical libraries and prediction of biological activity based on molecular structure alone. Such innovations are transforming how new drugs are discovered and developed, making it possible to identify promising candidates more efficiently than ever before.

In conclusion, the compound with CAS number 339099-59-1 represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential biological activities. The presence of key functional groups such as the chloro-substituted pyridine ring, trifluoromethyl moiety, and pyrrole-2-carboxamide makes it a valuable candidate for further exploration in drug development. Ongoing research efforts aim to fully elucidate its pharmacological profile and explore its potential as a therapeutic agent for various human diseases.